Cas no 1251593-56-2 (1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251593-56-2
• MF: C₁₉H₁₅BrFN₅S
• MW: 444.323304414749
• CID: 5395850
• Update Time: 2025-05-19

1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-5-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H15BrFN5S/c1-10-3-4-11(2)13(7-10)15-9-27-19(23-15)17-18(22)26(25-24-17)16-6-5-12(20)8-14(16)21/h3-9H,22H2,1-2H3
• InChI Key： XWQACNWSEPUBGO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2F)C(N)=C(C2=NC(C3=CC(C)=CC=C3C)=CS2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Exploring the Chemical Properties and Applications of 1-(4-Bromo-2-Fluorophenyl)-4-[4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-Yl]-1H-1,2,3-Triazol-5-Amine

The compound with CAS No. 1251593-56-2, named 1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine, is a complex organic molecule with a unique structure that combines multiple functional groups. This molecule has garnered significant attention in the field of organic chemistry due to its potential applications in drug discovery and material science. The presence of bromo, fluoro, and thiazole groups within its structure contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The triazole ring in this molecule is known for its ability to form stable hydrogen bonds, making it a valuable component in designing bioactive compounds. Additionally, the thiazole group has been associated with anti-inflammatory and antioxidant properties, further enhancing the compound's potential in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry.

One of the most promising applications of this compound lies in its ability to act as a precursor for more complex molecules. By modifying specific functional groups within its structure, scientists can tailor its properties for diverse uses. For example, substituting the bromo group with other halogens or introducing additional aromatic rings can lead to derivatives with enhanced bioavailability or selectivity.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While these results are preliminary, they suggest that further investigation into its pharmacological profile could yield valuable insights for drug development.

Moreover, the compound's structural versatility makes it a candidate for use in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Recent advancements in nanotechnology have also opened new avenues for incorporating such molecules into nanostructured materials.

In conclusion, 1-(4-bromo-2-fluorophenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With ongoing research focusing on optimizing its synthesis and exploring its biological and material properties, this compound holds significant potential for contributing to advancements in both medicinal and materials chemistry.